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Compound of Interest

Compound Name: 1-Hexanol-d13

Cat. No.: B15581862

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Hexanol-d13 in a laboratory setting. The information is
intended for researchers, scientists, and drug development professionals to ensure safe and
compliant laboratory practices.

Hazard Identification and Classification

1-Hexanol-d13 is a deuterated form of 1-Hexanol and should be handled with the same
precautions as its non-deuterated counterpart. It is classified as a flammable liquid and is
harmful if swallowed or in contact with skin.[1][2][3]

Quantitative Hazard and Property Data:
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Property Value Source

Flammable Liquid, Category 3;
Acute Toxicity, Oral, Category
o 4; Acute Toxicity, Dermal,
GHS Classification o [1][2]
Category 4; Eye lIrritation,
Category 2A; Aguatic Chronic,

Category 3

Signal Word Warning

H226: Flammable liquid and
vapour. H302: Harmful if
swallowed. H312: Harmful in
Hazard Statements contact with skin. H319: [11[2]
Causes serious eye irritation.
H412: Harmful to aquatic life

with long lasting effects.

59.00 °C (138.2 °F) - closed

Flash Point

cup
Boiling Point 156.5 °C (lit.)
Density 0.918 g/mL at 25 °C

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling 1-Hexanol-d13 to minimize exposure
and ensure personal safety. The selection of appropriate PPE should be based on a thorough
risk assessment of the specific laboratory procedures being performed.

Summary of Required Personal Protective Equipment:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-Hexanol_1851_3.0.pdf
https://www.agilent.com/cs/library/msds/WRK-120L_NAEnglish.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-Hexanol_1851_3.0.pdf
https://www.agilent.com/cs/library/msds/WRK-120L_NAEnglish.pdf
https://www.benchchem.com/product/b15581862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Specifications and Best

Body Part Required PPE .
Practices
Safety glasses are the
minimum requirement.[4]
Goggles are necessary for
Safety goggles with side protection against liquid

Eyes and Face ) ) )
shields or a face shield. splashes.[4] A face shield

should be worn in addition to
goggles when there is a

significant splash hazard.[4][5]

Disposable nitrile gloves offer
protection for incidental
contact and should be
Hands Chemical-resistant gloves changed immediately after
(e.qg., nitrile rubber). contamination.[4] For more
prolonged contact, consult the
glove manufacturer's

compatibility chart.

A lab coat should be worn to
protect clothing and skin from
] splashes.[5][6] For handling
Body Flame-resistant lab coat. o
flammable liquids, a flame-
resistant lab coat is

recommended.[5][6]

Shoes must fully cover the feet
Feet Closed-toe shoes. to protect against spills and
falling objects.[5][6]

A respirator may be required
when working with volatile
chemicals or in poorly
Respiratory Respirator (if necessary). ventilated areas.[5] The type of
respirator depends on the
toxicity and concentration of

the chemical.[5]
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Operational Plan: Safe Handling and Storage

Engineering Controls:

o Ventilation: Always handle 1-Hexanol-d13 in a well-ventilated area, preferably within a
chemical fume hood, to prevent the buildup of flammable vapors.[6][7]

« Ignition Sources: Keep the work area free of ignition sources such as open flames, hot
surfaces, and sparks.[1][6][8] Use explosion-proof electrical equipment where necessary.[1]

[°]

o Static Discharge: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment during transfers.[1][9]

Safe Handling Practices:

o Container Management: Keep containers of 1-Hexanol-d13 tightly closed when not in use.

[6](8]

o Personal Hygiene: Wash hands thoroughly after handling.[1][8] Do not eat, drink, or smoke in
the laboratory.[1][3]

o Spill Preparedness: Have a spill kit readily available that is appropriate for flammable liquids.
In case of a spill, evacuate the area and remove all ignition sources.[7]

Storage:

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents and strong acids.[7][8][10]

o Containers: Store in tightly closed, properly labeled containers.[1][8]

o Flammable Liquid Storage: For larger quantities, use a designated flammable storage
cabinet.[6]

Disposal Plan
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The disposal of 1-Hexanol-d13 and its contaminated materials must be handled as hazardous
waste in accordance with local, state, and federal regulations.[7]

Waste Segregation and Collection:

e Waste Stream: Collect waste 1-Hexanol-d13 in a dedicated, clearly labeled hazardous
waste container.[11]

o Compatibility: Do not mix with other waste streams, especially strong oxidizing agents, acids,
or bases, to prevent dangerous reactions.[11]

o Container Type: Use containers that are designed for flammable liquid waste and are in good
condition with a secure cap.[12]

Disposal Procedure:

e Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
("1-Hexanol-d13"), and the associated hazards (e.g., "Flammable," "Toxic").

o Storage of Waste: Store the hazardous waste container in a designated, well-ventilated
satellite accumulation area away from ignition sources.

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EH&S)
department to arrange for the pickup and disposal of the hazardous waste. Do not pour 1-
Hexanol-d13 down the drain.[11][12]

Experimental Protocols

No experimental protocols are cited in this safety and handling guide. The information provided
is focused on the safe management of 1-Hexanol-d13 in a laboratory setting.

Safe Handling Workflow for 1-Hexanol-d13
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Safe Handling Workflow for 1-Hexanol-d13

Preparation Steps

Preparation

Handling Provedure

Wear Appropriate PPE

(Goggles, Gloves, Lab Coat) ianding
Sjorage Guidelines Disposal Protocol
A A
Work in Fume Hood Use as Required Storage Disposal
" . Store in a Cool, Dry, Collect in Labeled
IREINE (e SEEEs ep G ElesE Well-Ventilated Area Hazardous Waste Container
Y
Ensure Spill Kit is Available Use Flammable Storage Cabinet Arrange for EH&S Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1-Hexanol-d13]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581862#personal-protective-equipment-for-
handling-1-hexanol-d13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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